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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1-
Bromo-2-methylnaphthalene (CAS No. 2586-62-1). The following sections detail the physical
and chemical properties, hazard classifications, safe handling and storage protocols,
emergency procedures, and waste disposal of this compound. This document is intended to
serve as an essential resource for laboratory personnel to ensure safe and compliant use.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-2-methylnaphthalene is
presented in the table below. This data is crucial for understanding its behavior under various
laboratory conditions.
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Property Value Reference
Molecular Formula C11HoBr [1]
Molecular Weight 221.09 g/mol [1]

Clear yellow/Light yellow to
Appearance o [2][3]
Brown clear liquid

Odor Odorless [4]
Boiling Point 296 °C (lit.) [1]
) > 113 °C /> 235.4 °F (closed
Flash Point [11[5]
cup)

Density 1.418 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.648 (lit.) [1]

Water Solubility Not miscible in water [2]
Room Temperature, in an inert

Storage Temperature [2]
atmosphere

Hazard Identification and Classification

1-Bromo-2-methylnaphthalene is classified as a hazardous substance. The following table
summarizes its hazard classifications and associated precautionary statements according to
the Globally Harmonized System (GHS).
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Hazard Class

Category

Hazard Statement

Precautionary
Statements
(Prevention &
Response)

Skin

Corrosion/Irritation

H315: Causes skin

irritation

P264: Wash face,
hands and any
exposed skin
thoroughly after
handling.P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.P302 +
P352: IF ON SKIN:
Wash with plenty of

soap and water.

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation

P305 + P351 + P338:
IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Specific target organ
toxicity (single

exposure)

H335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray.P271: Use
only outdoors or in a
well-ventilated
area.P304 + P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for
breathing.P312: Call a
POISON CENTER or
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doctor if you feel

unwell.

Data compiled from multiple Safety Data Sheets.[1][4][5][6][7]
Signal Word: Warning[1][4]

While specific LD50 and LC50 data for 1-Bromo-2-methylnaphthalene are not readily
available, the toxicology of related compounds, such as naphthalene and other halogenated
naphthalenes, suggests that this compound should be handled with care to avoid potential
systemic effects.[4][7] The toxicological properties have not been fully investigated.[5]

Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is paramount when working with 1-Bromo-2-
methylnaphthalene to minimize exposure and ensure laboratory safety.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: All work with 1-Bromo-2-methylnaphthalene should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5]

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[5]

o Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile rubber).[4]
Always inspect gloves for integrity before use and wash hands thoroughly after handling.[5]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate filter for organic vapors should be used.[8]

General Handling Procedures

» Avoid contact with skin, eyes, and clothing.[5]
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e Do not breathe vapors or mists.[5]

o Keep containers tightly closed when not in use.[5]

e Ground and bond containers when transferring material to prevent static discharge.
o Use only non-sparking tools.

o Keep away from incompatible materials such as strong oxidizing agents.[5]

Storage

e Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[5]
o Keep the container tightly closed and stored in an inert atmosphere.[2]

o Store locked up.[5]

e Incompatible materials: Strong oxidizing agents.[5]

Emergency Procedures
First-Aid Measures

In case of exposure, follow these first-aid measures immediately:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Seek medical attention if symptoms occur.[5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If skin irritation persists, call a physician.[5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical
attention.[5]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Call a physician or poison control center immediately.[5][9]
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Spill and Leak Procedures

o Small Spills: Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[4]
Collect the absorbed material into a suitable, closed container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Prevent the spill from entering drains. Contain the spill and collect it for disposal.

o Ensure adequate ventilation.

Waste Disposal

Dispose of 1-Bromo-2-methylnaphthalene and any contaminated materials in accordance
with local, state, and federal regulations. This compound should be treated as hazardous
waste. Do not dispose of it down the drain.[5]

Visualizations

The following diagrams illustrate key safety and handling workflows for 1-Bromo-2-
methylnaphthalene.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-2-methylnaphthalene.
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Caption: First-aid procedures for exposure to 1-Bromo-2-methylnaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide to 1-Bromo-2-methylnaphthalene:
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105000#1-bromo-2-methylnaphthalene-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.scribd.com/document/375776134/Laboratory-1-Alkyl-Halides-doc
https://pubmed.ncbi.nlm.nih.gov/12324202/
https://www.health.state.mn.us/communities/environment/risk/docs/guidance/gw/naphthalene.pdf
https://patents.google.com/patent/US4954648A/en
https://patents.google.com/patent/US4954648A/en
https://www.benchchem.com/product/b105000#1-bromo-2-methylnaphthalene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b105000#1-bromo-2-methylnaphthalene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b105000#1-bromo-2-methylnaphthalene-safety-data-sheet-and-handling
https://www.benchchem.com/product/b105000#1-bromo-2-methylnaphthalene-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

